Tris(2,3-dimethylphenyl) phosphite physical and chemical properties
Tris(2,3-dimethylphenyl) phosphite physical and chemical properties
As a Senior Application Scientist specializing in polymer stabilization and pharmaceutical materials, I approach Tris(2,3-dimethylphenyl) phosphite (CAS: 102937-84-8) not merely as a chemical catalog entry, but as a highly engineered molecular tool. In the demanding fields of drug development and materials science, the integrity of pharmaceutical packaging (such as polyolefins, polycarbonates, and PVC) is just as critical as the active pharmaceutical ingredient (API) itself. When polymers degrade via auto-oxidation, they release extractables and leachables that can compromise drug efficacy and patient safety.
This whitepaper provides an in-depth technical analysis of Tris(2,3-dimethylphenyl) phosphite, detailing its physicochemical profile, its mechanistic role as a secondary antioxidant, and the rigorous, self-validating protocols required for its synthesis and characterization.
Physicochemical Profiling and Structural Causality
The physical and chemical behavior of an organophosphite is entirely dictated by its substituents. Tris(2,3-dimethylphenyl) phosphite features three 2,3-dimethylphenoxy ligands coordinated to a central trivalent phosphorus atom[1].
Table 1: Quantitative Physicochemical Properties
| Property | Value / Description |
| Chemical Name | Tris(2,3-dimethylphenyl) phosphite |
| CAS Registry Number | 102937-84-8 |
| Molecular Formula | C₂₄H₂₇O₃P |
| Molecular Weight | 394.44 g/mol |
| Predicted Boiling Point | 471.2 ± 45.0 °C |
| Physical State | Viscous liquid to waxy solid (temperature dependent) |
| Solubility Profile | Soluble in Toluene, THF, Chloroform; Insoluble in Water |
The Causality of the 2,3-Dimethyl Substitution: Why engineer a phosphite with 2,3-dimethylphenyl groups instead of using a standard, inexpensive triphenyl phosphite (TPP)? The answer lies in steric shielding and hydrolytic stability . Unsubstituted TPP is highly susceptible to hydrolysis; ambient moisture can easily attack the exposed phosphorus center, cleaving the P-O bond and releasing free phenol, which is a severe regulatory red flag in pharmaceutical packaging.
By placing methyl groups at the ortho (2-) and meta (3-) positions of the phenyl rings, we create a steric umbrella. The ortho-methyl group physically blocks nucleophilic attack by water molecules on the phosphorus atom. This specific structural choice drastically extends the shelf-life of the stabilizer in humid processing environments without sacrificing the nucleophilicity required for its primary antioxidant function[2].
Chemical Reactivity: The Hydroperoxide Decomposer Mechanism
During the thermal processing or gamma-irradiation of packaging polymers, radical chain reactions generate polymer hydroperoxides (ROOH). If left unchecked, these hydroperoxides undergo homolytic cleavage to form highly reactive alkoxy and hydroxy radicals, leading to polymer chain scission, yellowing, and mechanical failure[3].
Tris(2,3-dimethylphenyl) phosphite acts as a secondary antioxidant (a hydroperoxide decomposer). It functions synergistically with primary antioxidants (like hindered phenols)[4]. The mechanism is a stoichiometric reduction: the nucleophilic trivalent phosphorus (P^III) attacks the electrophilic oxygen of the hydroperoxide. This transfers the oxygen to the phosphorus, reducing the dangerous hydroperoxide into a stable, non-radical alcohol (ROH), while the phosphite is oxidized into its corresponding pentavalent phosphate (P^V).
Mechanism of hydroperoxide decomposition by phosphite antioxidants.
Synthesis Methodology: A Self-Validating Protocol
Synthesizing high-purity organophosphites requires strict exclusion of moisture and precise control of hydrogen chloride (HCl) byproducts. The following protocol utilizes an amine scavenger system, which is inherently self-validating: the precipitation of amine-hydrochloride salts serves as a direct visual and gravimetric indicator of reaction conversion.
Step-by-Step Synthesis Protocol:
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Reagent Preparation: Charge a flame-dried, nitrogen-purged reactor with 3.05 molar equivalents of 2,3-dimethylphenol and anhydrous toluene (solvent). Causality: Toluene is chosen because it allows for the azeotropic removal of trace moisture prior to the reaction.
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Scavenger Addition: Add 3.2 molar equivalents of anhydrous triethylamine (Et₃N). Causality: Et₃N acts as an acid scavenger. Without it, the generated HCl would catalyze the reverse hydrolysis reaction, destroying the product.
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Esterification: Cool the system to 0 °C. Slowly dropwise add 1.0 molar equivalent of phosphorus trichloride (PCl₃) dissolved in toluene. Maintain the temperature below 10 °C to prevent exothermic side reactions.
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Thermal Maturation: Once addition is complete, slowly heat the reaction mixture to 80 °C for 4 hours. Self-Validation: The reaction progress is visually validated by the heavy precipitation of white Et₃N·HCl salts. Once salt formation ceases, the reaction has reached completion.
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Filtration & Concentration: Cool to room temperature and filter the Et₃N·HCl salts under a nitrogen atmosphere. Concentrate the filtrate using rotary evaporation under reduced pressure to remove toluene and excess Et₃N.
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Purification: Subject the crude viscous liquid to high-vacuum short-path distillation to isolate the pure Tris(2,3-dimethylphenyl) phosphite[5].
Step-by-step synthesis and validation workflow for the phosphite.
Analytical Characterization Workflow
To ensure the compound is suitable for pharmaceutical-grade polymer compounding, the analytical workflow must definitively prove the absence of oxidized P(V) species and unreacted phenols.
Step-by-Step Analytical Protocol:
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³¹P-NMR Spectroscopy (Primary Validation): Dissolve the sample in CDCl₃. Run a ³¹P-NMR scan.
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Causality & Validation: ³¹P-NMR is uniquely self-validating for this class of compounds. The target P(III) phosphite will show a distinct singlet far downfield (typically around +130 to +140 ppm). If the sample has been compromised by moisture or oxygen, a P(V) phosphate peak will appear near 0 to -15 ppm. The absence of the P(V) peak guarantees the antioxidant capacity is fully intact.
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Gas Chromatography-Mass Spectrometry (GC-MS): Inject the sample to confirm the molecular weight (m/z = 394.4)[1]. This validates that all three chlorine atoms from PCl₃ were successfully substituted by the 2,3-dimethylphenoxy ligands.
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Fourier Transform Infrared Spectroscopy (FTIR): Scan the sample from 4000 to 400 cm⁻¹.
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Validation: The complete absence of a broad -OH stretching band (3200-3500 cm⁻¹) confirms that no residual 2,3-dimethylphenol remains, which is critical as free phenols can interact negatively with sensitive biologic drugs in pre-filled syringes.
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Sources
- 1. Phenol, 2,3-dimethyl-, 1,1',1''-phosphite | 102937-84-8 [m.chemicalbook.com]
- 2. US4681905A - Stabilizer compositions for synthetic resins imparting improved light stability - Google Patents [patents.google.com]
- 3. US4252705A - Resistance of polyvinyl chloride resins to discoloration during drying with N,N'-diphenyl urea - Google Patents [patents.google.com]
- 4. EP0213484A1 - Alpha-Hydroxy-beta-2,2,6,6-tetramethyl piperidyl ethylene oxiranes as light and heat stabilizers for polyvinyl chloride resins - Google Patents [patents.google.com]
- 5. evitachem.com [evitachem.com]

